BENGHE Methodological & Application

Check Availability & Pricing

Thermogravimetric Analysis (TGA) and
Differential Scanning Calorimetry (DSC) of
Disperse yellow 65

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse yellow 65 (C.I. 671205)

Cat. No.: B157447

Application Notes: Thermal Stability and Phase
Behavior of Disperse Yellow 65

Introduction

Disperse Yellow 65 is a high-performance anthraquinone dye valued for its excellent light and
wash fastness, making it a crucial colorant in the textile industry, particularly for polyester
fibers. The thermal properties of this dye are of paramount importance as they directly
influence its manufacturing process, storage stability, and application performance during high-
temperature dyeing methods. Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC) are powerful analytical techniques employed to characterize the thermal
behavior of materials like Disperse Yellow 65.

TGA provides quantitative information on the thermal stability and decomposition profile of the
dye by measuring its mass change as a function of temperature. This is critical for determining
the maximum processing temperatures the dye can withstand without degradation. DSC, on
the other hand, measures the heat flow into or out of a sample as it is heated or cooled,
revealing information about phase transitions such as melting, crystallization, and glass
transitions.[1][2] Together, TGA and DSC offer a comprehensive thermal profile, enabling
researchers and manufacturers to optimize synthesis, formulation, and dyeing processes to
ensure the final product's quality and stability.
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Key Applications of TGA and DSC for Disperse Yellow 65:

Determination of Thermal Stability: Establishing the onset and maximum decomposition
temperatures to define safe processing and storage conditions.

e Melting Point and Purity Assessment: Identifying the melting point, which is a key physical
property, and assessing the purity of different batches.

« ldentification of Polymorphs: Detecting different crystalline forms of the dye that can impact
its solubility and dyeing characteristics.

e Process Optimization: Providing data to optimize drying, milling, and dyeing cycles to
prevent thermal degradation and ensure consistent product quality.

e Quality Control: Ensuring batch-to-batch consistency of the thermal properties of the dye.

Experimental Protocols
Thermogravimetric Analysis (TGA) Protocol

This protocol outlines the general procedure for analyzing the thermal stability of Disperse
Yellow 65 using TGA.

Instrumentation:

Thermogravimetric Analyzer (e.g., Mettler Toledo TGA/SDTA 851e or similar)[3]

Alumina or platinum crucibles

Analytical balance

Inert gas supply (e.g., Nitrogen)
Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of the finely ground Disperse Yellow 65
powder into a clean, tared TGA crucible.[3]

e Instrument Setup:
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o Place the sample crucible and an empty reference crucible into the TGA furnace.

o Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to
prevent oxidative degradation.[4]

e Thermal Program:

o Equilibrate the sample at a starting temperature of 30 °C.

o Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.[4]
o Data Acquisition: Continuously record the sample weight as a function of temperature.
o Data Analysis:

o Plot the weight percentage versus temperature to obtain the TGA curve.

o Determine the onset temperature of decomposition (Tonset) and the temperature of
maximum weight loss rate from the derivative of the TGA curve (DTG curve).

Differential Scanning Calorimetry (DSC) Protocol

This protocol describes the general method for determining the thermal transitions of Disperse
Yellow 65.

Instrumentation:

Differential Scanning Calorimeter (e.g., Mettler DSC 821e or similar)[5]

Aluminum crucibles and lids

Crimping press for sealing crucibles

Analytical balance

Inert gas supply (e.g., Nitrogen)

Procedure:
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o Sample Preparation: Accurately weigh 2-5 mg of the Disperse Yellow 65 powder into a tared
aluminum DSC pan.[6]

e Encapsulation: Seal the pan with an aluminum lid using a crimping press to ensure good
thermal contact and prevent sample loss.

e Instrument Setup:
o Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.
o Purge the cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min.

e Thermal Program:
o Equilibrate the sample at 25 °C.

o Heat the sample from 25 °C to a temperature above its expected melting point (e.g., 300
°C) at a heating rate of 10 °C/min.

o Hold the sample at the high temperature for 2-5 minutes to ensure complete melting.
o Cool the sample back to 25 °C at a rate of 10 °C/min.

o Reheat the sample to 300 °C at 10 °C/min to observe any changes in thermal behavior
after the initial heating cycle.

o Data Analysis:

[e]

Plot the heat flow versus temperature to obtain the DSC thermogram.

o

Determine the melting point (Tm) from the peak of the endothermic transition.

[¢]

Calculate the enthalpy of fusion (AHf) by integrating the area under the melting peak.

[¢]

Identify any other thermal events, such as glass transitions (Tg) or crystallization peaks
(Tc).

Data Presentation
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The following tables present example data that could be obtained from TGA and DSC analysis

of Disperse Yellow 65.

Table 1: Thermogravimetric Analysis (TGA) Data for Disperse Yellow 65

Parameter Value Unit
Onset Decomposition
250 °C

Temperature (Tonset)
Temperature of Maximum

N 285 °C
Decomposition (Tmax)
Weight Loss at 300 °C 15 %
Weight Loss at 600 °C 65 %
Residual Mass at 600 °C 35 %

Table 2: Differential Scanning Calorimetry (DSC) Data for Disperse Yellow 65

Parameter Value Unit
Melting Point (Tm) 225 °C
Enthalpy of Fusion (AHf) 45 Jig
Crystallization Temperature
_ 180 °C

(Te) (on cooling)
Enthalpy of Crystallization

by Y -42 J/g

(AHc)

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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